4-[(6-ethyl-2-methylthieno[2,3-d]pyrimidin-4-yl)amino]phenol hydrochloride

• IUPAC Name: 4-[(6-ethyl-2-methylthieno[2,3-d]pyrimidin-4-yl)amino]phenol;hydrochloride
• InChI: InChI=1S/C15H15N3OS.ClH/c1-3-12-8-13-14(16-9(2)17-15(13)20-12)18-10-4-6-11(19)7-5-10;/h4-8,19H,3H2,1-2H3,(H,16,17,18);1H
• InChI Key: FSUHOONJKXONNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2S1)C)NC3=CC=C(C=C3)O.Cl
• Molecular Formula: C15H16ClN3OS
• Molecular Weight: 321.8 g/mol
• Solubility: 13.4 [ug/mL] (The mean of the results at pH 7.4)

Description

Thieno[2,3-d]pyrimidines are a class of heterocyclic compounds that have been explored for their potential as dual inhibitors of thymidylate synthase and dihydrofolate reductase, showcasing significant antitumor activity. The introduction of substituents at various positions on the thieno[2,3-d]pyrimidine ring system has been shown to modify the compound's inhibitory potency and spectrum of activity against various tumor cell lines (Gangjee et al., 2009).

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines often involves multi-step chemical processes, including condensation reactions, cyclization, and functional group transformations. For example, a key intermediate in the synthesis of dual inhibitors is 2-amino-6-ethyl-5-iodothieno[2,3-d]pyrimidin-4(3H)-one, which is further functionalized through coupling reactions (Gangjee et al., 2009).

Molecular Structure Analysis

X-ray crystallography has provided insights into the molecular structure of thieno[2,3-d]pyrimidines, revealing how these compounds interact with biological targets. The thieno[2,3-d]pyrimidine ring binds in a "folate" mode within the active sites of enzymes, such as dihydrofolate reductase, which is crucial for their inhibitory activity (Gangjee et al., 2009).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidines undergo various chemical reactions that are essential for their biological activity and pharmacological profile. These include alkylation, amination, and cyclization reactions, which are used to introduce functional groups or modify existing ones to enhance the compound's activity or selectivity (Gangjee et al., 2009).